Cas no 1818217-55-8 (4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol)

• Product Name: 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol
• CAS No: 1818217-55-8
• MF: C₁₅H₁₀ClF₂N₃O₂
• MW: 337.708609104156
• MDL: MFCD30607248
• CID: 3045082
• PubChem ID: 118450008
• Update Time: 2025-06-08

4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 4-((3-Chloro-2,4-difluorophenyl)amino)-7-methoxyquinazolin-6-ol
• 4-(3-chloro-2,4-difluoro-phenylamino)-7-methoxy-quinazolin-6-ol
• AK668249
• 4-(3-chloro-2,4-difluoroanilino)-7-methoxyquinazolin-6-ol
• 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol
• SCHEMBL17179538
• AKOS030524205
• DB-194261
• 1818217-55-8
• CS-0162691
• DS-19868
• C15H10ClF2N3O2
• MFCD30607248

• MDL： MFCD30607248
• Inchi： 1S/C15H10ClF2N3O2/c1-23-12-5-10-7(4-11(12)22)15(20-6-19-10)21-9-3-2-8(17)13(16)14(9)18/h2-6,22H,1H3,(H,19,20,21)
• InChI Key： PEHIDGDETKVDSD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)NC1C2C=C(C(=CC=2N=CN=1)OC)O)F

Computed Properties

• Exact Mass: 337.0429606g/mol
• Monoisotopic Mass: 337.0429606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3
• XLogP3: 3.9

Additional information on 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol

Introduction to 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol (CAS No. 1818217-55-8)

4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol (CAS No. 1818217-55-8) is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR). This compound has garnered significant attention in the field of oncology due to its potential therapeutic applications in treating various types of cancer, particularly those driven by mutations in the EGFR gene. The chemical structure of 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol is characterized by a quinazoline core with specific functional groups that contribute to its high affinity and selectivity for EGFR.

The development of targeted therapies for cancer has been a major focus in pharmaceutical research over the past few decades. 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol represents a significant advancement in this area, as it demonstrates potent inhibitory activity against EGFR with minimal off-target effects. This compound has been extensively studied in preclinical models and has shown promising results in inhibiting the growth of tumor cells that overexpress or harbor activating mutations in EGFR.

Recent studies have highlighted the importance of 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol in overcoming resistance to first-generation EGFR inhibitors. One such study published in the Cancer Research journal demonstrated that this compound effectively inhibited the growth of non-small cell lung cancer (NSCLC) cell lines harboring T790M mutations, which are known to confer resistance to first-generation inhibitors like gefitinib and erlotinib. The mechanism of action involves the selective binding to the ATP-binding site of EGFR, thereby preventing receptor autophosphorylation and downstream signaling pathways that promote cell proliferation and survival.

In addition to its anti-proliferative effects, 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol has also been shown to induce apoptosis in cancer cells. Apoptosis induction is a crucial mechanism for the therapeutic efficacy of many anticancer drugs, and this compound's ability to trigger programmed cell death further enhances its potential as a treatment option. Preclinical data from xenograft models have confirmed that treatment with 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol leads to significant tumor regression without causing severe toxicity to normal tissues.

The pharmacokinetic properties of 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol have also been extensively evaluated. Studies have shown that it exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are essential for ensuring sustained drug levels in the bloodstream and maintaining therapeutic efficacy over extended periods. Additionally, the compound has demonstrated good tissue penetration, which is crucial for targeting tumors located in various organs.

Clinical trials are currently underway to assess the safety and efficacy of 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol in patients with advanced or metastatic NSCLC. Early results from phase I trials have shown promising outcomes, with several patients achieving partial responses or stable disease. These findings underscore the potential of this compound as a novel therapeutic agent for treating EGFR-driven cancers.

Beyond its application in NSCLC, there is growing interest in exploring the broader therapeutic potential of 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol. Preclinical studies have suggested that it may also be effective against other types of cancers where EGFR plays a critical role, such as head and neck squamous cell carcinoma (HNSCC) and colorectal cancer (CRC). Ongoing research aims to elucidate the full spectrum of its antitumor activities and identify additional patient populations that may benefit from this treatment.

In conclusion, 4-[(3-chloro-2,4-difluorophenyl)amino]-7-methoxyquinazolin-6-ol (CAS No. 1818217-55-8) represents a promising candidate for the development of targeted therapies against EGFR-driven cancers. Its potent inhibitory activity, favorable pharmacokinetic profile, and ability to overcome resistance make it an attractive option for further clinical investigation. As research continues to advance our understanding of this compound's mechanisms and therapeutic potential, it holds significant promise for improving patient outcomes in oncology.